Cas no 88952-10-7 (Benzoic acid, 3-methoxy-, 2-acetyl-4-chloro-6-methylphenyl ester)

• Product Name: Benzoic acid, 3-methoxy-, 2-acetyl-4-chloro-6-methylphenyl ester
• CAS No: 88952-10-7
• MF: C₁₇H₁₅ClO₄
• MW: 318.751604318619
• CID: 618631
• PubChem ID: 13190813
• Update Time: 2025-04-19

Benzoic acid, 3-methoxy-, 2-acetyl-4-chloro-6-methylphenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-methoxy-, 2-acetyl-4-chloro-6-methylphenyl ester
• (2-acetyl-4-chloro-6-methylphenyl) 3-methoxybenzoate
• 2-Acetyl-4-chloro-6-methylphenyl 3-methoxybenzoate
• DTXSID60526014
• 88952-10-7

• Inchi： 1S/C17H15ClO4/c1-10-7-13(18)9-15(11(2)19)16(10)22-17(20)12-5-4-6-14(8-12)21-3/h4-9H,1-3H3
• InChI Key： BMFWOBGBCVCRCC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(C)=O)C(=C(C)C=1)OC(C1C=CC=C(C=1)OC)=O

Computed Properties

• Exact Mass: 318.0658866g/mol
• Monoisotopic Mass: 318.0658866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 52.6Ų